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Compound of Interest

Compound Name: Suberaldehydic acid

Cat. No.: B1329372 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Suberaldehydic acid (CAS No. 6305-83-

5), also known as 8-oxooctanoic acid, is publicly available. The following guidance is based on

the chemical structure and safety protocols for similar compounds, such as other oxo-octanoic

acids and general carboxylic acids. A thorough risk assessment is mandatory before beginning

any experimental work. This guide is intended to provide essential safety and logistical

information for researchers, scientists, and drug development professionals.

Suberaldehydic acid is an organic compound that contains both an aldehyde and a carboxylic

acid functional group. Due to these functional groups, it should be handled with care, assuming

it may possess irritant or corrosive properties. The information provided for isomers such as 3-

oxooctanoic acid and 7-oxooctanoic acid suggests that these compounds can cause skin and

eye irritation and may cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure when handling

Suberaldehydic acid. The following table summarizes the recommended PPE for various

operations.
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Operational Plan: Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of

Suberaldehydic acid and ensure a safe laboratory environment.

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing agents, reducing agents, and bases.[3]

Ensure the container is tightly sealed and stored in a dedicated corrosives or acid cabinet.[4]

It is recommended to use polyethylene or polypropylene containers for storage.[5]

Handling Procedures:

Always handle Suberaldehydic acid in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation of any dust or vapors.[6]

Wear the appropriate PPE as outlined in the table above.[7]
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When preparing solutions, slowly add the Suberaldehydic acid to the solvent to avoid

splashing.

Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[5]

Wash hands thoroughly after handling.

Emergency Procedures
In the event of an accidental exposure or spill, follow these immediate steps:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[3][7]

Skin Contact: Immediately wash skin with soap and plenty of water for at least 15 minutes

while removing contaminated clothing and shoes. Seek medical attention if irritation

develops.[7]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.[3][7]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[7]

Spill Management:

Small Spills: Alert personnel in the immediate area. Wearing appropriate PPE, cover the

spill with an inert absorbent material (e.g., vermiculite, sand).[7] Collect the material into a

suitable container for disposal.

Large Spills: Evacuate the area and contact your institution's Environmental Health and

Safety (EHS) department or emergency response team.[6]

Disposal Plan
All waste containing Suberaldehydic acid must be treated as hazardous chemical waste.

Step-by-Step Disposal Procedure:
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Segregation and Containment:

Carefully transfer all waste containing Suberaldehydic acid, including contaminated

labware and absorbent materials, into a designated and properly labeled hazardous waste

container.[8]

The container must be compatible with the chemical and have a secure, tight-fitting lid.[8]

Do not mix this waste with other waste streams unless explicitly permitted by your

institution's EHS office.[8]

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"Suberaldehydic acid" or "8-oxooctanoic acid".

Include appropriate hazard pictograms (e.g., corrosive, irritant) based on the presumed

hazards.

Neutralization (for aqueous solutions, if permitted by your institution):

Dilution: Slowly add the acidic solution to a large volume of cold water (a 1:10 ratio is a

common guideline). Never add water to acid.[9]

Neutralization: While stirring, slowly add a weak base such as sodium bicarbonate (baking

soda) until the pH is between 6.0 and 8.0.[9] Monitor the pH using pH paper or a

calibrated meter.

Be aware that this process may generate gas and heat; proceed slowly to control the

reaction.[9]

Final Disposal:

For neutralized aqueous solutions, check with your local regulations, as they may be

permissible for drain disposal with copious amounts of water.[10][11]

For solid waste, unneutralized solutions, and contaminated materials, arrange for pickup

and disposal through your institution's EHS office or a licensed hazardous waste disposal
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contractor.[7][11]

Experimental Workflow Diagram

Preparation
(Risk Assessment, Gather PPE)

Handling Suberaldehydic Acid
(Weighing, Solution Prep in Fume Hood)

Experimental Use

Spill Occurs
Decontamination

(Clean work area and equipment)

Waste Generation
(Contaminated materials, excess chemical)

Small Spill Procedure
(Absorb, Collect)

  Small

Large Spill Procedure
(Evacuate, Notify EHS)

  Large

Waste Collection
(Segregate and Label Hazardous Waste)

Final Disposal
(Contact EHS for Pickup)

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Suberaldehydic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxooctanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/7-Oxooctanoic-acid
https://www.fishersci.com/store/msds?partNumber=AC132815000&productDescription=SUBERIC+ACID+500GR&vendorId=VN00032119&countryCode=US&language=en
https://morr.com/news/acid-alkaline-basic-information-for-the-safe-handling-storage-of-chemicals/
https://morr.com/news/acid-alkaline-basic-information-for-the-safe-handling-storage-of-chemicals/
https://datasheets.scbt.com/sc-208404.pdf
https://earth.utah.edu/safety/sops/SOP-acid%20handling_2.0.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_8_Hydroxyamino_8_oxooctanoic_Acid.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Methylthiocresol_succinaldehydic_Acid_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Acidic_Compounds_in_a_Laboratory_Setting.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.greenflow.com/blog/how-to-dispose-of-acid-safely-a-step-by-step-guide
https://www.benchchem.com/product/b1329372#personal-protective-equipment-for-handling-suberaldehydic-acid
https://www.benchchem.com/product/b1329372#personal-protective-equipment-for-handling-suberaldehydic-acid
https://www.benchchem.com/product/b1329372#personal-protective-equipment-for-handling-suberaldehydic-acid
https://www.benchchem.com/product/b1329372#personal-protective-equipment-for-handling-suberaldehydic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1329372?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
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Contact
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Phone: (601) 213-4426
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